Cas no 2138068-63-8 ({3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride)

• Product Name: {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride
• CAS No: 2138068-63-8
• MF: C₇H₁₀FNO₃S
• MW: 207.22260427475
• CID: 5895480
• PubChem ID: 165870182
• Update Time: 2025-05-24

{3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138068-63-8
• {3-oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride
• EN300-1154730
• {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C7H10FNO3S/c8-13(11,12)4-7-2-1-5(3-7)6(10)9-7/h5H,1-4H2,(H,9,10)
• InChI Key： ZXSCYUAZBZWOGI-UHFFFAOYSA-N
• SMILES： S(CC12CCC(C(N1)=O)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 207.03654252g/mol
• Monoisotopic Mass: 207.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride

Introduction to {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride (CAS No. 2138068-63-8)

{3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride, with the CAS number 2138068-63-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in the development of novel therapeutic agents. The compound's structure consists of a methanesulfonyl fluoride moiety attached to a 3-oxo-2-azabicyclo[2.2.1]heptan-1-yl ring system, which imparts specific chemical and biological properties.

The 3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl ring system is a key structural element that contributes to the compound's reactivity and stability. This bicyclic ring system is known for its rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The presence of the oxo group at the 3-position further enhances the compound's electrophilic character, making it a potent reagent in various synthetic transformations.

The methanesulfonyl fluoride moiety is another critical component of the molecule. Methanesulfonyl fluoride is a well-known electrophilic reagent that can participate in a variety of chemical reactions, including nucleophilic substitution and addition reactions. In the context of {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride, this functional group can facilitate the formation of covalent bonds with nucleophilic sites on biomolecules, such as proteins and nucleic acids. This property makes the compound a valuable tool in the study of protein-protein interactions and enzyme inhibition.

Recent research has highlighted the potential of {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride in drug discovery and development. Studies have shown that this compound can serve as a lead structure for the design of inhibitors targeting specific enzymes involved in various disease pathways. For example, researchers have explored its use as an inhibitor of kinases, which are key enzymes implicated in cancer and inflammatory diseases.

In one notable study, {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride was used to develop a series of potent and selective inhibitors of protein kinases. These inhibitors demonstrated high efficacy in inhibiting kinase activity in vitro and showed promising results in cellular assays. The unique structure of {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride allowed for fine-tuning of the inhibitor's binding affinity and selectivity through structural modifications.

Beyond its applications in kinase inhibition, {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride has also been investigated for its potential as a probe molecule in chemical biology studies. The ability to form covalent bonds with target proteins makes it an attractive reagent for labeling and identifying protein-protein interactions within complex cellular environments.

In addition to its biological applications, {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride has been used as a synthetic intermediate in organic chemistry laboratories. Its reactivity and stability make it a versatile building block for constructing more complex molecules with diverse functionalities.

The synthesis of {3-Oxo-2-azabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, {3-Oxo-2-azabicyclo[2.2.1]heptan-1-y}lmethanesulfonyl fluoride (CAS No. 2138068-63-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents and probe molecules for chemical biology studies.